(1R,4R,5R,6R,8S,18R,19S)-4-ethenyl-5-isocyano-4,9,9,20,20-pentamethyl-7-oxa-11-azahexacyclo[14.3.1.05,19.06,8.010,18.012,17]icosa-10,12,14,16-tetraene-18,19-diol

• Molecular Formula: C26H30N2O3
• Molecular Weight: 418.5 g/mol
• IUPAC Name: (1R,4R,5R,6R,8S,18R,19S)-4-ethenyl-5-isocyano-4,9,9,20,20-pentamethyl-7-oxa-11-azahexacyclo[14.3.1.05,19.06,8.010,18.012,17]icosa-10,12,14,16-tetraene-18,19-diol
• InChI: InChI=1S/C26H30N2O3/c1-8-23(6)13-12-16-21(2,3)14-10-9-11-15-17(14)24(29)20(28-15)22(4,5)18-19(31-18)25(23,27-7)26(16,24)30/h8-11,16,18-19,29-30H,1,12-13H2,2-6H3/t16-,18-,19+,23+,24-,25+,26-/m1/s1
• InChI Key: GTBYKMVNBWUXSM-LONDBVDTSA-N
• Isomeric SMILES: C[C@@]1(CC[C@H]2[C@@]3([C@@]1([C@@H]4[C@@H](O4)C(C5=NC6=CC=CC(=C6[C@@]53O)C2(C)C)(C)C)[N+]#[C-])O)C=C
• Canonical SMILES: CC1(C2CCC(C3(C2(C4(C5=C1C=CC=C5N=C4C(C6C3O6)(C)C)O)O)[N+]#[C-])(C)C=C)C
• synonyms: ambiguine J isonitrile

Description

(1R,4R,5R,6R,8S,18R,19S)-4-ethenyl-5-isocyano-4,9,9,20,20-pentamethyl-7-oxa-11-azahexacyclo[14.3.1.05,19.06,8.010,18.012,17]icosa-10,12,14,16-tetraene-18,19-diol is a natural product found in Fischerella with data available.

Scientific Research Applications

Synthesis and Structural Studies

• This compound is involved in the synthesis of complex macrocyclic structures, as evidenced by a study on the synthesis of novel tetrazole-containing macrocycles. These macrocycles have potential applications in host-guest chemistry and molecular recognition (Zubarev et al., 2001).

Derivative Synthesis

• It is used in the synthesis of optically active pentaacetates of pseudo-sugars, showcasing its relevance in stereochemistry and the creation of enantiomerically pure compounds (Tadano et al., 1987).

Application in Organic Chemistry

• Studies demonstrate its application in organic synthesis, particularly in reductive oxa ring opening of cyclohexanone derivatives and synthesis of carbapentopyranoses, highlighting its role in complex organic transformation processes (Cossy et al., 1995).

Conformational Analysis

• Research on dipeptide surrogates has utilized derivatives of this compound for conformational studies, which are crucial for understanding the structure-activity relationships in biological molecules (Cluzeau & Lubell, 2004).

Pharmaceutical Research

• Some studies have explored its derivatives in the context of pharmaceutical research, particularly in the synthesis of compounds with potential therapeutic applications (Szulczyk et al., 2013).

Chemical Synthesis Techniques

• This compound is integral to the development of new methods for asymmetric synthesis of polycyclic polypropanoates, demonstrating its importance in advanced synthetic chemistry (Marchionni & Vogel, 2001).

Stereochemistry and NMR Analysis

• It plays a role in the stereochemical analysis and NMR data assignment of complex organic molecules, as seen in studies on cyclopeptide alkaloids (Nisar et al., 2010).